Cas no 1807280-77-8 (Methyl 2-cyano-4-hydroxy-3-mercaptobenzoate)

Methyl 2-cyano-4-hydroxy-3-mercaptobenzoate is a multifunctional benzoate derivative featuring cyano, hydroxyl, and mercapto substituents, making it a versatile intermediate in organic synthesis. The presence of both electron-withdrawing (cyano) and electron-donating (hydroxyl) groups enhances its reactivity in nucleophilic and electrophilic reactions. The mercapto group provides additional utility in thiol-based coupling reactions and metal coordination chemistry. This compound is particularly valuable in pharmaceutical and agrochemical research, where its structural motifs can be leveraged to develop bioactive molecules. Its ester functionality further allows for facile derivatization, offering flexibility in synthetic applications. High purity and stability under controlled conditions ensure reliable performance in laboratory and industrial settings.
Methyl 2-cyano-4-hydroxy-3-mercaptobenzoate structure
1807280-77-8 structure
Product Name:Methyl 2-cyano-4-hydroxy-3-mercaptobenzoate
CAS No:1807280-77-8
MF:C9H7NO3S
MW:209.221781015396
CID:4949939
Update Time:2025-06-08

Methyl 2-cyano-4-hydroxy-3-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-cyano-4-hydroxy-3-mercaptobenzoate
    • Inchi: 1S/C9H7NO3S/c1-13-9(12)5-2-3-7(11)8(14)6(5)4-10/h2-3,11,14H,1H3
    • InChI Key: KPTMVSJEQDYQDH-UHFFFAOYSA-N
    • SMILES: SC1=C(C=CC(C(=O)OC)=C1C#N)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 273
  • XLogP3: 1.3
  • Topological Polar Surface Area: 71.3

Methyl 2-cyano-4-hydroxy-3-mercaptobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015014949-1g
Methyl 2-cyano-4-hydroxy-3-mercaptobenzoate
1807280-77-8 97%
1g
1,490.00 USD 2021-06-18

Additional information on Methyl 2-cyano-4-hydroxy-3-mercaptobenzoate

Recent Advances in the Study of Methyl 2-cyano-4-hydroxy-3-mercaptobenzoate (CAS: 1807280-77-8) and Its Applications in Chemical Biology and Medicine

The compound Methyl 2-cyano-4-hydroxy-3-mercaptobenzoate (CAS: 1807280-77-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and emerging applications in drug discovery and development.

Recent studies have highlighted the role of Methyl 2-cyano-4-hydroxy-3-mercaptobenzoate as a versatile intermediate in the synthesis of bioactive molecules. Its structure, featuring a cyano group, a hydroxyl group, and a mercapto group, allows for diverse chemical modifications, making it a valuable scaffold for the development of novel therapeutic agents. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting key enzymes involved in inflammatory and metabolic disorders.

One of the most notable applications of Methyl 2-cyano-4-hydroxy-3-mercaptobenzoate is its use in the development of protease inhibitors. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cysteine proteases, which are implicated in various pathological conditions, including cancer and infectious diseases. The study further elucidated the mechanism of action, revealing that the mercapto group plays a critical role in the inhibition process by forming a covalent bond with the active site of the target enzyme.

In addition to its protease inhibitory properties, Methyl 2-cyano-4-hydroxy-3-mercaptobenzoate has shown promise as an antioxidant and anti-inflammatory agent. Research conducted at leading pharmaceutical institutions has demonstrated that this compound can scavenge reactive oxygen species (ROS) and modulate inflammatory signaling pathways. These findings suggest potential applications in the treatment of oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases.

The synthesis and optimization of Methyl 2-cyano-4-hydroxy-3-mercaptobenzoate derivatives have also been a focus of recent investigations. Advances in synthetic methodologies, including microwave-assisted and flow chemistry techniques, have enabled the efficient production of these compounds with high yields and purity. These developments are expected to facilitate further exploration of their pharmacological properties and accelerate their translation into clinical candidates.

Despite the promising results, challenges remain in the development of Methyl 2-cyano-4-hydroxy-3-mercaptobenzoate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies and preclinical evaluations. Collaborative efforts between academic researchers and industry partners will be crucial in overcoming these hurdles and advancing the compound's therapeutic potential.

In conclusion, Methyl 2-cyano-4-hydroxy-3-mercaptobenzoate (CAS: 1807280-77-8) represents a promising scaffold for the development of novel bioactive molecules. Its diverse pharmacological activities and synthetic versatility make it a valuable tool in chemical biology and drug discovery. Continued research efforts are expected to uncover new applications and further elucidate its mechanisms of action, paving the way for the development of innovative therapies.

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